3-(3,4-Dihydroisoquinolin-2(1H)-YL)propanoic acid
Overview
Description
3-(3,4-Dihydroisoquinolin-2(1H)-yl)propanoic acid is a compound related to a class of highly potent and selective inhibitors of the enzyme aldo-keto reductase AKR1C3, which is a target of interest in the treatment of breast and prostate cancer. The compound's relevance is highlighted by its structural similarity to inhibitors that have shown efficacy in inhibiting AKR1C3 metabolism of a known substrate in cellular assays .
Synthesis Analysis
The synthesis of related dihydroisoquinoline compounds has been reported using the Pictet-Spengler reaction, which is a method for constructing heterocyclic compounds. For instance, a rapid synthesis of a tetrahydroisoquinoline carboxylic acid, a constrained tyrosine analogue, was achieved by this reaction followed by catalytic dehalogenation, resulting in a compound with high optical purity . This suggests that similar synthetic strategies could potentially be applied to the synthesis of this compound.
Molecular Structure Analysis
The molecular structure of related compounds has been studied through crystal structure analysis. For example, in the case of 3-(3,4-dihydroisoquinolin-2(1H)-ylsulfonyl)benzoic acid, the carboxylate group was found to occupy the oxyanion hole in the enzyme AKR1C3, while the sulfonamide group allowed the dihydroisoquinoline to bind in an adjacent hydrophobic pocket . This detailed understanding of the molecular interactions can inform the design of new inhibitors with improved potency and selectivity.
Chemical Reactions Analysis
The chemical reactivity of dihydroisoquinoline derivatives has been explored in the context of their biological activity. A series of 3-(3-alkylcarbamoyl-4-hydroxy-2-oxo-1,2-dihydroquinolin-1-yl)propanoic acids were prepared and analyzed for their analgesic and diuretic properties, comparing them to their synthetic precursors . These studies provide insight into the potential chemical reactions and modifications that could enhance the biological activity of this compound.
Physical and Chemical Properties Analysis
While specific physical and chemical properties of this compound are not detailed in the provided papers, related compounds have been synthesized and characterized to determine their properties. For example, the synthesis of 2,3-dihydroquinazolin-4(1H)-one derivatives was achieved using a recyclable catalyst, which suggests that similar methods could be applied to synthesize and study the properties of this compound . The physical and chemical properties of these compounds are crucial for understanding their solubility, stability, and overall suitability for drug development.
Scientific Research Applications
Antimicrobial Drug Development
3-Quinolin-4-one propanoic acids, which are structurally similar to 3-(3,4-Dihydroisoquinolin-2(1H)-YL)propanoic acid, are being investigated for their potential in creating new antimicrobial drugs. This interest is driven by the global increase in microbial resistance to current antimicrobials. Analytical methods have been developed for quality control of active pharmaceutical ingredients among these derivatives, addressing the need for effective antimicrobial treatments (Zubkov et al., 2016).
Blood Coagulation Influence
Research has shown that derivatives of this compound, specifically its amides, exhibit significant influence on blood coagulation. This finding is pivotal in developing new hemostatic agents. The most active compounds in this regard have been found to decrease blood coagulation time by 14–16% (Limanskii et al., 2009).
Analgesic and Diuretic Properties
Studies have also focused on the analgesic and diuretic properties of 3-(3-alkylcarbamoyl-4-hydroxy-2-oxo-1,2-dihydroquinolin-1-yl)propanoic acids. This research provides insights into the potential therapeutic uses of these compounds in pain management and diuretic applications (Ukrainets et al., 2013).
Antimicrobial Activity
Another significant application is in the synthesis and assessment of novel 4-hydroxyquinolin-2(1H)-ones and pyrano[3,2-c]quinolinones derived from 3-(1-ethy1-4-hydroxy-2-oxo-1,2-dihydroquinolin-3-yl)-3-oxopropanoic acid for antimicrobial activity. These compounds have shown potential in combating microbial infections (Hassanin & Ibrahim, 2012).
Psychotropic and Anti-inflammatory Activity
Additionally, derivatives of this compound have been investigated for their psychotropic, anti-inflammatory, and cytotoxic activities. These studies indicate their potential applications in treating psychological disorders, reducing inflammation, and targeting certain cancer cell lines (Zablotskaya et al., 2013).
Inhibitor Development for Cancer Treatment
Research has identified 3-(3,4-Dihydroisoquinolin-2(1H)-ylsulfonyl)benzoic acids as highly potent and selective inhibitors of the type 5 17-β-hydroxysteroid dehydrogenase AKR1C3. This discovery is significant in developing targeted treatments for breast and prostate cancers (Jamieson et al., 2012).
Mechanism of Action
Target of Action
The primary target of 3-(3,4-Dihydroisoquinolin-2(1H)-YL)propanoic acid is the aldo-keto reductase AKR1C3 . This enzyme is of particular interest in the context of both breast and prostate cancer .
Mode of Action
The compound acts as a highly potent and isoform-selective inhibitor of AKR1C3 . Crystal structure studies have shown that the carboxylate group of the compound occupies the oxyanion hole in the enzyme, while the sulfonamide provides the correct twist to allow the dihydroisoquinoline to bind in an adjacent hydrophobic pocket .
Biochemical Pathways
The inhibition of AKR1C3 by this compound affects the metabolism of certain substrates, such as dinitrobenzamide . The exact biochemical pathways and their downstream effects are subject to ongoing research.
Pharmacokinetics
The compound has shown good cellular potency, suggesting favorable bioavailability .
Result of Action
The result of the compound’s action is the inhibition of AKR1C3’s metabolic activity. This inhibition has been measured using a known dinitrobenzamide substrate, with a broad rank order between enzymic and cellular activity .
Safety and Hazards
The safety information available indicates that this compound may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . The precautionary statements include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, and taking off contaminated clothing and washing it before reuse .
properties
IUPAC Name |
3-(3,4-dihydro-1H-isoquinolin-2-yl)propanoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO2/c14-12(15)6-8-13-7-5-10-3-1-2-4-11(10)9-13/h1-4H,5-9H2,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ITBODVOTGPHBBW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC2=CC=CC=C21)CCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60616641 | |
Record name | 3-(3,4-Dihydroisoquinolin-2(1H)-yl)propanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60616641 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
51375-99-6 | |
Record name | 3-(3,4-Dihydroisoquinolin-2(1H)-yl)propanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60616641 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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